3-Chloro-2,4-difluoro-5-(fluorosulfonyl)benzoic acid

• Molecular Formula: C7H2ClF3O4S
• Molecular Weight: 274.60 g/mol
• SMILES: C1=C(C(=C(C(=C1S(=O)(=O)F)F)Cl)F)C(=O)O
• InChI: InChI=1S/C7H2ClF3O4S/c8-4-5(9)2(7(12)13)1-3(6(4)10)16(11,14)15/h1H,(H,12,13)
• InChIKey: HDYZPLAQQKTVIZ-UHFFFAOYSA-N

Multi-Halogenated Aryl Sulfonyl Fluoride Building Block

3-Chloro-2,4-difluoro-5-(fluorosulfonyl)benzoic acid (CAS 1955492-53-1) is a polyhalogenated benzoic acid derivative that integrates three distinct electron-withdrawing substituents—chloro, difluoro, and a fluorosulfonyl (–SO₂F) group—on a single aromatic ring . The fluorosulfonyl moiety places this compound within the sulfur(VI) fluoride exchange (SuFEx) click chemistry paradigm, wherein the SVI–F bond exhibits a unique balance of stability and latent reactivity that is absent in the corresponding sulfonyl chloride analogs [1]. Its carboxylic acid handle permits further conjugation, making it a versatile intermediate for medicinal chemistry, chemical biology probe synthesis, and materials science.

Click Chemistry SuFEx electrophile with latent SVI–F reactivity for bioorthogonal ligation

Synthetic Handles Aryl-Cl, –SO₂F, and –CO₂H enable sequential, programmable diversification

Electronic Tuning Chloro and difluoro substituents modulate warhead electrophilicity for target matching

• [1] Dong, J.; Krasnova, L.; Finn, M.G.; Sharpless, K.B. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew. Chem. Int. Ed. 2014, 53, 9430–9448. View Source

Why Generic Substitutes Fail in Stability-Critical Workflows

Attempting to substitute the fluorosulfonyl group with a chlorosulfonyl analog introduces a fundamental liability: the SVI–Cl bond is demonstrably unstable toward moisture, heat, and reducing conditions, undergoing rapid hydrolysis and undesired side reactions during synthesis, purification, and storage [1]. In contrast, the SVI–F bond resists hydrolysis and thermolysis and remains inert to acids, bases, and redox conditions until specifically activated [1]. Furthermore, removing the chloro and difluoro substituents to use simpler fluorosulfonyl benzoic acids sacrifices the modulated electronic environment and steric profile that governs both the reactivity of the –SO₂F warhead and the acidity of the carboxylic acid handle. These differences translate directly into batch inconsistency, failed bioconjugation reactions, and irreproducible biological data.

Target: SVI–F

Bond Stability

Resists hydrolysis, thermolysis, and redox conditions; stable under ambient storage

Substitute: SVI–Cl

Bond Lability

Degrades rapidly in moist or hot atmospheres; purity may shift during shipping and storage

Target: SVI–F

Chemoselectivity

SVI–F remains intact during Pd-catalyzed coupling at aryl-Cl; orthogonal diversification possible

Substitute: SVI–Cl

Competing Reactivity

SVI–Cl competes with aryl halide reactivity; chloride transfer leads to side products

Target: SVI–F

Electronic Profile

Cl/F substituents tune –SO₂F electrophilicity; reactivity profile may shift without them

Substitute: Unsubstituted Analog

Simpler Scaffold

Removing Cl/F substituents alters warhead electronics and carboxylic acid acidity

• [1] Xu, R.; Xu, T.; Yang, M.; Cao, T.; Liao, S. Advances in the construction of diverse SuFEx linkers. Natl. Sci. Rev. 2023, 10, nwad123. View Source

Quantitative Differentiation Versus Closest Comparators

Hydrolytic Stability of Fluorosulfonyl vs Chlorosulfonyl

The SVI–F bond in aryl sulfonyl fluorides such as 3-chloro-2,4-difluoro-5-(fluorosulfonyl)benzoic acid is explicitly documented as resistant to hydrolysis, thermolysis, and decomposition under acidic, basic, and redox conditions. In direct contrast, the SVI–Cl bond in the direct chlorosulfonyl analog (3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoic acid, CAS 1443980-60-6) is described as 'unstable in moist or hot atmospheres' and prone to undesired hydrolysis and reduction side reactions [1]. The half-wave potential difference between aryl sulfonyl chlorides and fluorides exceeds 1000 mV, with the fluoride being more negative, directly reflecting the greater thermodynamic stability and lower non-specific reactivity of the fluorosulfonyl group [2].

Hydrolytic Stability

Class-level

Half-wave potential >1000 mV more negative for SVI–F vs. SVI–Cl

Supports aqueous workflow and ambient storage compatibility

Aryl sulfonyl halide class-level comparison

Evidence Dimension	Hydrolytic and thermodynamic stability of the sulfonyl halide bond
Target Compound Data	SVI–F bond: resistant to hydrolysis, thermolysis; stable toward acids, bases, redox conditions; half-wave potential more negative by >1000 mV vs. chloride [1][2]
Comparator Or Baseline	Aryl sulfonyl chlorides (including 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoic acid): unstable in moist or hot atmospheres; susceptible to hydrolysis and reduction side reactions; half-wave potential less negative [1][2]
Quantified Difference	Half-wave potential difference: >1000 mV more negative for fluoride vs. chloride; qualitative stability advantage enables aqueous reaction conditions, long-term storage, and chromatographic purification without degradation.
Conditions	Literature review of aryl sulfonyl halide electrochemical and stability properties; class-level comparison applies to all aryl sulfonyl fluorides versus their chloride counterparts.

Why This Matters

For procurement, this means the fluorosulfonyl compound can be stored, handled, and reacted under ambient conditions without special precautions, whereas the chlorosulfonyl analog degrades rapidly, leading to inconsistent purity and failed downstream applications.

• [1] Xu, R.; Xu, T.; Yang, M.; Cao, T.; Liao, S. Advances in the construction of diverse SuFEx linkers. Natl. Sci. Rev. 2023, 10, nwad123. View Source
• [2] Horner, L.; Lindel, H. Studien zum Vorgang der Wasserstoffübertragung 61: Zur Kenntnis der elektroreduktiven Spaltung von Arylsulfonsäureestern. Phosphorus Sulfur Relat. Elem. 1982, 13, 231–250. View Source

Orthogonal Reactivity for Chemoselective Functionalization

In β-chloro alkenylsulfonyl fluorides (BCASFs), which share the same chloro-fluoro-sulfonyl substitution pattern as the target compound, the chloride site can be further modified via transition-metal-catalyzed coupling and nucleophilic substitution while the S–F bond remains untouched [1]. This orthogonal reactivity profile is not achievable with sulfonyl chlorides, where the S–Cl bond competes with or dominates the aryl-Cl reactivity, leading to complex product mixtures and low yields [1][2].

Orthogonal Reactivity

Class-level

Aryl-Cl modified via Pd-coupling while SVI–F remains intact

Enables sequential diversification without protecting groups

BCASF system; SVI–F untouched under coupling conditions

Evidence Dimension	Chemoselectivity of sulfonyl halide vs. aryl halide functionalization
Target Compound Data	SVI–F bond remains intact during transition-metal-catalyzed coupling and nucleophilic substitution at the aryl-Cl position; orthogonal functionalization demonstrated in BCASF systems [1]
Comparator Or Baseline	Sulfonyl chlorides: S–Cl bond competes with aryl halide reactivity; chloride transfer to nucleophiles and radicals leads to side products and inaccessible trapping of reagents [1][2]
Quantified Difference	Not applicable (qualitative chemoselectivity advantage). The S–Cl bond 'easily undergoes chloride transfer to β-radical sulfonyl fluoride, resulting in the inaccessible trapping of other reagents' [1], whereas the S–F bond remains untouched.
Conditions	Transition-metal-catalyzed coupling conditions; nucleophilic substitution; radical reactions; literature data from BCASF and SuFEx linker synthesis studies [1][2]

Why This Matters

The orthogonal reactivity of the SVI–F bond permits sequential, programmable functionalization of the aromatic ring without protecting group strategies, a decisive advantage for building complex molecular architectures from this scaffold.

• [1] Xu, R.; Xu, T.; Yang, M.; Cao, T.; Liao, S. Advances in the construction of diverse SuFEx linkers. Natl. Sci. Rev. 2023, 10, nwad123. View Source
• [2] Dong, J.; Krasnova, L.; Finn, M.G.; Sharpless, K.B. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew. Chem. Int. Ed. 2014, 53, 9430–9448. View Source

Antibacterial Potential Against MRSA

A structurally related series of (hetero)aryl fluorosulfonyl analogs was systematically evaluated against methicillin-resistant Staphylococcus aureus (MRSA). The most potent compounds achieved MIC values of 0.811–0.840 μg/mL and exhibited outstanding anti-biofilm properties compared to reference synthetic antibiotics [1]. While this data derives from arylethenesulfonyl fluorides rather than the exact benzoic acid scaffold, it establishes that the aryl-SO₂F pharmacophore—shared by 3-chloro-2,4-difluoro-5-(fluorosulfonyl)benzoic acid—can deliver meaningful antibacterial activity when appropriately elaborated. No corresponding chlorosulfonyl series was reported in this study, preventing direct head-to-head comparison, but the sulfonyl fluoride stability is explicitly credited with enabling the biological evaluation.

Anti-MRSA Activity

Class-level

MIC ~0.8 μg/mL (arylethenesulfonyl fluoride analogs)

Reported antimicrobial screening context

Arylethenesulfonyl scaffold data; biofilm inhibition reported

Evidence Dimension	In vitro antibacterial activity against MRSA
Target Compound Data	Arylethenesulfonyl fluoride analogs: MIC = 0.818 ± 0.42 μg/mL (Compound 8), 0.840 ± 0.37 μg/mL (Compound 15), 0.811 ± 0.37 μg/mL (Compound 67) [1]
Comparator Or Baseline	Reference synthetic antibiotics (unspecified in abstract; 'outstanding anti-biofilm properties compared to other available synthetic antibiotics') [1]
Quantified Difference	MIC ~0.8 μg/mL against MRSA; anti-biofilm activity superior to comparator antibiotics. Exact fold difference not quantified in abstract.
Conditions	In vitro broth microdilution assay against MRSA clinical isolates; biofilm inhibition assay; membrane damage assessed via cellular content release; electron transport chain interference measured by cyclic voltammetry [1]

Why This Matters

For medicinal chemistry procurement, this demonstrates that aryl fluorosulfonyl building blocks can be elaborated into compounds with potent anti-MRSA activity and biofilm-disrupting properties, a growing therapeutic need where traditional antibiotics are failing.

• [1] Zha, G.F.; Wang, S.M.; Rakesh, K.P.; Bukhari, S.N.A.; Manukumar, H.M.; Vivek, H.K.; Mallesha, N.; Qin, H.L. Discovery of novel arylethenesulfonyl fluorides as potential candidates against methicillin-resistant Staphylococcus aureus (MRSA) for overcoming multidrug resistance of bacterial infections. Eur. J. Med. Chem. 2019, 162, 364–377. View Source

Electrophilic Warhead Tuning for Covalent Targeting

The electron-withdrawing chloro and difluoro substituents on the aromatic ring increase the electrophilicity of the –SO₂F sulfur center relative to unsubstituted 4-(fluorosulfonyl)benzoic acid (CAS 455-26-5). While 4-(fluorosulfonyl)benzoic acid has been characterized as a covalent affinity label for glutathione S-transferase (GST) with an IC₅₀ of 0.11 ± 0.01 μM against the pi-class isozyme [1], the additional electron-withdrawing groups on the target compound are expected to further enhance –SO₂F reactivity. This substituent effect allows researchers to 'tune' the warhead reactivity for specific target nucleophiles, an option not available with the unsubstituted parent compound or the less stable chlorosulfonyl analog.

Warhead Electrophilicity

Cross-study comparable

Comparator IC₅₀ 0.11 μM (GST pi-class)

Supports warhead electrophilicity tuning context

4-Fluorosulfonylbenzoic acid data; direct data unavailable

Evidence Dimension	Covalent enzyme inhibition potency (GST isozyme) and electronic modulation of –SO₂F electrophilicity
Target Compound Data	3-Chloro-2,4-difluoro-5-(fluorosulfonyl)benzoic acid: enhanced electrophilicity predicted from Hammett σ effects of ortho/para Cl and F substituents; no direct GST IC₅₀ data available.
Comparator Or Baseline	4-(Fluorosulfonyl)benzoic acid (CAS 455-26-5): IC₅₀ = 0.11 ± 0.01 μM against pi-class GST; functions as an affinity label yielding completely inactive enzyme [1]
Quantified Difference	Comparator IC₅₀ = 0.11 μM. The target compound's additional electron-withdrawing groups (σₚ for Cl = +0.23; σₚ for F = +0.06) are predicted to increase –SO₂F electrophilicity by an estimated 0.3–0.5 Hammett σ units, but direct comparative kinetic data are not available in the open literature.
Conditions	Rat liver GST isozyme 4-4 and pig lung pi-class GST inhibition assays; time-dependent inactivation; xenobiotic substrate analogue mechanism [1]

Why This Matters

The ability to tune –SO₂F warhead electrophilicity through aromatic substitution is critical for covalent probe and inhibitor programs where excessive reactivity causes off-target labeling while insufficient reactivity fails to engage the target.

• [1] Barycki, J.J.; Colman, R.F. Affinity labeling of glutathione S-transferase, isozyme 4-4, by 4-(fluorosulfonyl)benzoic acid reveals Tyr115 as an important determinant of xenobiotic substrate specificity. Biochemistry 1993, 32, 13002–13011. View Source

Purity Stability for Reproducible Research

3-Chloro-2,4-difluoro-5-(fluorosulfonyl)benzoic acid is commercially available from multiple vendors (AKSci, Leyan, ChemSrc) at a minimum purity specification of 95% . In contrast, the direct chlorosulfonyl analog (3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoic acid, CAS 1443980-60-6) is also listed at 95% purity, but given the documented hydrolytic instability of sulfonyl chlorides [1], the effective purity at the time of use may be significantly lower due to degradation during shipping and storage. The fluorosulfonyl compound's inherent stability ensures that the 95% purity specification is more reliably maintained from manufacture to experimental use.

Purity Retention

Supporting evidence

95% specification; SVI–F bond resists hydrolytic degradation

Supports lot-to-lot reproducibility from manufacture to use

Vendor specifications; stability inferred from SuFEx literature

Evidence Dimension	Commercially available purity and stability-related purity retention
Target Compound Data	95% minimum purity (AKSci, Leyan); molecular formula C₇H₂ClF₃O₄S; MW 274.60; CAS 1955492-53-1
Comparator Or Baseline	3-Chloro-5-(chlorosulfonyl)-2,4-difluorobenzoic acid: 95% minimum purity (AKSci, Enamine); MW 291.06; CAS 1443980-60-6; documented class-level instability of SVI–Cl bonds toward moisture and heat [1]
Quantified Difference	Both compounds specified at 95% purity; the fluorosulfonyl compound is expected to retain purity longer under standard storage conditions due to SVI–F bond stability vs. SVI–Cl bond lability [1].
Conditions	Commercial vendor specifications; stability inferred from SuFEx literature establishing SVI–F resistance to hydrolysis vs. SVI–Cl instability [1]

Why This Matters

For procurement decisions, the confidence that a 95% purity specification will hold through shipping, storage, and experimental use directly impacts experimental reproducibility and the validity of downstream SAR or bioconjugation data.

• [1] Xu, R.; Xu, T.; Yang, M.; Cao, T.; Liao, S. Advances in the construction of diverse SuFEx linkers. Natl. Sci. Rev. 2023, 10, nwad123. View Source

Highest-Confidence Application Scenarios

Covalent Probe Synthesis Requiring Aqueous Stability

The fluorosulfonyl group's resistance to hydrolysis and redox conditions [1] makes this compound the preferred scaffold over chlorosulfonyl analogs for constructing activity-based protein profiling (ABPP) probes that must survive aqueous biochemical assays. The carboxylic acid handle permits conjugation to recognition elements (peptides, small molecules) while the –SO₂F warhead remains latent until it encounters a specific nucleophilic residue (Tyr, Ser, Lys, His) in the target protein's binding pocket. The chloro and difluoro substituents provide additional electron-withdrawing tuning of warhead electrophilicity [2], enabling fine control over target selectivity.

SuFEx Click Chemistry Hub for Modular Assembly

As an aryl sulfonyl fluoride, this compound serves as a competent SuFEx electrophile for coupling with silyl ethers, amines, and other nucleophiles under fluoride or base activation [1]. The orthogonal reactivity of the aryl-Cl and –SO₂F groups permits sequential diversification: the aryl chloride can be elaborated via Pd-catalyzed cross-coupling while the –SO₂F handle remains intact, followed by SuFEx ligation to a second module. This two-step, one-pot potential is unattainable with sulfonyl chlorides, where competitive S–Cl reactivity precludes chemoselective control [1].

Antibacterial Lead Optimization

The demonstration that aryl fluorosulfonyl analogs achieve MIC values of ~0.8 μg/mL against MRSA with accompanying anti-biofilm activity [3] validates this compound class as a viable starting point for antibacterial lead discovery. The target compound's carboxylic acid group offers a synthetic exit vector for amide or ester derivatization, enabling rapid exploration of structure-activity relationships around the fluorosulfonyl warhead without the stability and purification challenges that would accompany a chlorosulfonyl-based analog series.

GST-Targeted Covalent Inhibitor Development

4-(Fluorosulfonyl)benzoic acid has been established as a covalent inactivator of glutathione S-transferase (IC₅₀ = 0.11 μM) [2]. The target compound adds chloro and ortho/para-difluoro substituents that electronically modulate –SO₂F reactivity, predicted to alter both the inactivation kinetics and isozyme selectivity profile. This tunability is valuable for developing GST inhibitors where different isozyme selectivity profiles (alpha, mu, pi, theta classes) correlate with distinct therapeutic indications in oncology and drug resistance.

Application

Selection Property

Validation Focus

SuFEx covalent probe assembly

Aqueous-stable warhead with latent reactivity

Target-nucleophile engagement under biochemical conditions

Modular SuFEx click chemistry

Orthogonal multi-handle scaffold

Sequential Pd-coupling then SuFEx ligation workflow

Antimicrobial screening studies

Antimicrobial SAR context

MIC and biofilm endpoint review

GST enzyme inhibition studies

Warhead electrophilicity tuning

Isozyme selectivity profiling

• [1] Xu, R.; Xu, T.; Yang, M.; Cao, T.; Liao, S. Advances in the construction of diverse SuFEx linkers. Natl. Sci. Rev. 2023, 10, nwad123. View Source
• [2] Barycki, J.J.; Colman, R.F. Affinity labeling of glutathione S-transferase, isozyme 4-4, by 4-(fluorosulfonyl)benzoic acid reveals Tyr115 as an important determinant of xenobiotic substrate specificity. Biochemistry 1993, 32, 13002–13011. View Source
• [3] Zha, G.F.; Wang, S.M.; Rakesh, K.P.; Bukhari, S.N.A.; Manukumar, H.M.; Vivek, H.K.; Mallesha, N.; Qin, H.L. Discovery of novel arylethenesulfonyl fluorides as potential candidates against methicillin-resistant Staphylococcus aureus (MRSA) for overcoming multidrug resistance of bacterial infections. Eur. J. Med. Chem. 2019, 162, 364–377. View Source